N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide

• Molecular Formula: C21H17ClFNO
• Molecular Weight: 353.8 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-(3-fluoro-4-phenylphenyl)propanamide
• InChI: InChI=1S/C21H17ClFNO/c1-14(21(25)24-18-9-5-8-17(22)13-18)16-10-11-19(20(23)12-16)15-6-3-2-4-7-15/h2-14H,1H3,(H,24,25)
• InChI Key: QFCZXJGOLXZIMO-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)NC3=CC(=CC=C3)Cl

Description

N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. This compound has shown promising results in preclinical studies as a potential treatment for various types of cancer, including lymphoma and leukemia.

Mechanism of Action

N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide works by inhibiting the activity of Bruton's tyrosine kinase (BTK), a protein that plays a key role in the survival and proliferation of cancer cells. By inhibiting BTK, N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide can block the signaling pathways that promote cancer cell growth and survival. This mechanism of action has been shown to be effective in both in vitro and in vivo studies.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to have minimal toxicity and good pharmacokinetic properties in preclinical studies. This compound has demonstrated excellent oral bioavailability and a long half-life, which makes it an attractive candidate for clinical trials. N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has also been shown to have good selectivity for BTK, which reduces the risk of off-target effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide is its potency and selectivity for BTK. This makes it an ideal tool for studying the role of BTK in cancer cell growth and survival. However, one limitation of N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide. One area of interest is the development of combination therapies that include N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide and other cancer treatments. Another potential direction is the investigation of the role of BTK in other diseases, such as autoimmune disorders. Finally, further studies are needed to determine the safety and efficacy of N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide in clinical trials, with the ultimate goal of developing a new treatment for cancer.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide involves a series of chemical reactions that result in the formation of the final compound. The process begins with the reaction of 3-chlorobenzaldehyde and 2-fluorobiphenyl in the presence of a base to form 3-chloro-2-fluorobiphenyl. This intermediate is then reacted with 2-bromo-2-methylpropionyl chloride in the presence of a base to form the final product, N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide.

Scientific Research Applications

N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been extensively studied for its potential as a treatment for various types of cancer. Preclinical studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has also been shown to be effective in combination with other cancer treatments, such as chemotherapy and radiation therapy.